Cas no 1891720-23-2 (3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine)

• Product Name: 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine
• CAS No: 1891720-23-2
• MF: C₁₀H₈F₂N₂OS
• MW: 242.245127677917
• CID: 6209378
• PubChem ID: 117357277
• Update Time: 2025-10-30

3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine
• 3-{4-[(difluoromethyl)sulfanyl]phenyl}-1,2-oxazol-5-amine
• EN300-1952541
• 1891720-23-2

• Inchi： 1S/C10H8F2N2OS/c11-10(12)16-7-3-1-6(2-4-7)8-5-9(13)15-14-8/h1-5,10H,13H2
• InChI Key： KNRSDSNOJIKJFP-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 242.03254038g/mol
• Monoisotopic Mass: 242.03254038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.4Ų

Additional information on 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine

Comprehensive Overview of 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine (CAS No. 1891720-23-2)

The compound 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine (CAS No. 1891720-23-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a difluoromethylsulfanyl group attached to a phenyl ring, which is further linked to an oxazol-5-amine core. Such a combination of functional groups makes it a subject of interest for researchers exploring novel heterocyclic compounds and their derivatives.

In the realm of medicinal chemistry, 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine is often studied for its potential as a pharmacophore. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability. This has led to a surge in searches for "fluorinated heterocycles in drug discovery" and "oxazole derivatives in pharmaceuticals," reflecting the growing curiosity about its therapeutic potential.

From a synthetic chemistry perspective, the compound's structure offers a versatile platform for further modifications. Researchers frequently investigate its reactivity under various conditions, aiming to develop efficient synthetic routes for analogous structures. Keywords like "synthesis of oxazole amines" and "difluoromethylsulfanyl derivatives" are commonly associated with such studies, highlighting the compound's relevance in modern organic synthesis.

The material science community has also shown interest in 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine, particularly for its potential applications in advanced materials. Its unique electronic properties, stemming from the interplay between the oxazole ring and the difluoromethylsulfanyl moiety, make it a candidate for use in organic electronics and photovoltaic devices. Searches for "oxazole-based materials" and "fluorinated compounds in electronics" often lead to discussions about this compound.

Environmental and green chemistry considerations are another area where 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine is being evaluated. The incorporation of fluorine atoms can influence the compound's environmental persistence, prompting studies on its biodegradability and eco-toxicity. This aligns with the increasing public interest in "sustainable fluorinated compounds" and "green synthesis of heterocycles," making it a timely topic for discussion.

In summary, 3-{4-(difluoromethyl)sulfanylphenyl}-1,2-oxazol-5-amine (CAS No. 1891720-23-2) is a multifaceted compound with applications spanning medicinal chemistry, synthetic chemistry, and material science. Its unique structural features and potential utility in cutting-edge research make it a compelling subject for further investigation. As interest in fluorinated heterocycles and oxazole derivatives continues to grow, this compound is likely to remain at the forefront of scientific exploration.